9,10-Anthracenedione, 1-(acetyloxy)-4-ethyl-

• CAS No.: 61781-89-3
• Molecular Formula: C18H14O4
• Molecular Weight: 294.3 g/mol
• IUPAC Name: (4-ethyl-9,10-dioxoanthracen-1-yl) acetate
• InChI: InChI=1S/C18H14O4/c1-3-11-8-9-14(22-10(2)19)16-15(11)17(20)12-6-4-5-7-13(12)18(16)21/h4-9H,3H2,1-2H3
• InChI Key: ZHNLPPWEJULDPX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=C(C=C1)OC(=O)C)C(=O)C3=CC=CC=C3C2=O

Description

9,10-Anthracenedione, 1-(acetyloxy)-4-ethyl-: is an organic compound belonging to the anthraquinone family. Anthraquinones are known for their aromatic structure and are widely used in various industrial applications, including dyes, pigments, and pharmaceuticals .

Preparation Methods

Synthetic Routes and Reaction Conditions:

Oxidation of Anthracene: One common method involves the oxidation of anthracene using chromium (VI) as the oxidant.

Friedel-Crafts Technology: This method involves the reaction of benzene with phthalic anhydride in the presence of aluminum chloride (AlCl3) to produce o-benzoylbenzoic acid, which is then cyclized to form anthraquinone.

Diels-Alder Chemistry: This involves the reaction of naphthoquinone with butadiene followed by oxidative dehydrogenation.

Industrial Production Methods:

• The industrial production of anthraquinones often involves large-scale oxidation processes, utilizing various oxidizing agents to achieve high yields and purity .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 9,10-Anthracenedione, 1-(acetyloxy)-4-ethyl- can undergo oxidation reactions to form various oxidized derivatives.

Reduction: Reduction with copper can yield anthrone.

Substitution: Sulfonation with sulfuric acid produces anthraquinone-1-sulfonic acid, which can further react with sodium chlorate to form 1-chloroanthraquinone.

Common Reagents and Conditions:

Oxidizing Agents: Chromium (VI), sulfuric acid.

Reducing Agents: Copper.

Catalysts: Aluminum chloride (AlCl3) for Friedel-Crafts reactions.

Major Products:

Oxidized Derivatives: Various oxidized forms of anthraquinone.

Reduced Products: Anthrone.

Substituted Products: 1-chloroanthraquinone.

Scientific Research Applications

Chemistry:

• Used as a precursor for the synthesis of dyes and pigments .

Biology:

• Investigated for its potential biological activities, including antimicrobial and anticancer properties .

Medicine:

• Explored for its therapeutic potential in various medical applications .

Industry:

• Utilized in the paper industry as a catalyst to increase pulp production yield and improve fiber strength .

Mechanism of Action

The mechanism of action of 9,10-Anthracenedione, 1-(acetyloxy)-4-ethyl- involves its interaction with molecular targets and pathways within biological systems. It can act as an oxidizing agent, influencing various biochemical pathways and exerting its effects through redox reactions .

Comparison with Similar Compounds

9,10-Anthracenedione:

1,2,4-Tris(acetyloxy)-9,10-anthracenedione: A derivative with multiple acetyloxy groups.

Uniqueness:

• The presence of the acetyloxy and ethyl groups in 9,10-Anthracenedione, 1-(acetyloxy)-4-ethyl- imparts unique chemical properties, making it distinct from other anthraquinone derivatives .